Cas no 1557334-99-2 (2-(3-hydroxy-4-methoxyphenyl)butanoic acid)
2-(3-hydroxy-4-methoxyphenyl)butanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(3-hydroxy-4-methoxyphenyl)butanoic acid
- EN300-1852056
- 1557334-99-2
-
- Inchi: 1S/C11H14O4/c1-3-8(11(13)14)7-4-5-10(15-2)9(12)6-7/h4-6,8,12H,3H2,1-2H3,(H,13,14)
- InChI Key: DMZGKEVVFXEMHG-UHFFFAOYSA-N
- SMILES: OC(C(C1C=CC(=C(C=1)O)OC)CC)=O
Computed Properties
- Exact Mass: 210.08920892g/mol
- Monoisotopic Mass: 210.08920892g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 217
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 66.8Ų
2-(3-hydroxy-4-methoxyphenyl)butanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1852056-1g |
2-(3-hydroxy-4-methoxyphenyl)butanoic acid |
1557334-99-2 | 1g |
$1086.0 | 2023-09-19 | ||
| Enamine | EN300-1852056-5g |
2-(3-hydroxy-4-methoxyphenyl)butanoic acid |
1557334-99-2 | 5g |
$3147.0 | 2023-09-19 | ||
| Enamine | EN300-1852056-10g |
2-(3-hydroxy-4-methoxyphenyl)butanoic acid |
1557334-99-2 | 10g |
$4667.0 | 2023-09-19 | ||
| Enamine | EN300-1852056-0.05g |
2-(3-hydroxy-4-methoxyphenyl)butanoic acid |
1557334-99-2 | 0.05g |
$912.0 | 2023-09-19 | ||
| Enamine | EN300-1852056-0.1g |
2-(3-hydroxy-4-methoxyphenyl)butanoic acid |
1557334-99-2 | 0.1g |
$956.0 | 2023-09-19 | ||
| Enamine | EN300-1852056-0.25g |
2-(3-hydroxy-4-methoxyphenyl)butanoic acid |
1557334-99-2 | 0.25g |
$999.0 | 2023-09-19 | ||
| Enamine | EN300-1852056-0.5g |
2-(3-hydroxy-4-methoxyphenyl)butanoic acid |
1557334-99-2 | 0.5g |
$1043.0 | 2023-09-19 | ||
| Enamine | EN300-1852056-1.0g |
2-(3-hydroxy-4-methoxyphenyl)butanoic acid |
1557334-99-2 | 1g |
$1086.0 | 2023-06-02 | ||
| Enamine | EN300-1852056-2.5g |
2-(3-hydroxy-4-methoxyphenyl)butanoic acid |
1557334-99-2 | 2.5g |
$2127.0 | 2023-09-19 | ||
| Enamine | EN300-1852056-5.0g |
2-(3-hydroxy-4-methoxyphenyl)butanoic acid |
1557334-99-2 | 5g |
$3147.0 | 2023-06-02 |
2-(3-hydroxy-4-methoxyphenyl)butanoic acid Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
Additional information on 2-(3-hydroxy-4-methoxyphenyl)butanoic acid
Introduction to 2-(3-hydroxy-4-methoxyphenyl)butanoic acid (CAS No. 1557334-99-2)
2-(3-hydroxy-4-methoxyphenyl)butanoic acid, also known by its CAS number 1557334-99-2, is a synthetic compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a hydroxy and methoxy group attached to a phenyl ring, and a butanoic acid moiety. These structural features contribute to its diverse biological activities and potential therapeutic applications.
The chemical formula of 2-(3-hydroxy-4-methoxyphenyl)butanoic acid is C11H14O4, and it has a molecular weight of approximately 206.22 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including the coupling of a substituted phenyl ring with a butanoic acid derivative. The presence of the hydroxy and methoxy groups imparts specific physical and chemical properties to the molecule, such as solubility in polar solvents and reactivity with various functional groups.
In the context of medicinal chemistry, 2-(3-hydroxy-4-methoxyphenyl)butanoic acid has been studied for its potential as a lead compound in the development of new drugs. Recent research has focused on its anti-inflammatory and antioxidant properties, which are crucial for treating various diseases and conditions. For instance, studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines and reduce oxidative stress in cellular models. These findings suggest that 2-(3-hydroxy-4-methoxyphenyl)butanoic acid may have therapeutic potential in the treatment of inflammatory diseases such as arthritis and neurodegenerative disorders.
Beyond its anti-inflammatory and antioxidant activities, 2-(3-hydroxy-4-methoxyphenyl)butanoic acid has also been investigated for its effects on metabolic pathways. Research indicates that this compound can modulate key enzymes involved in glucose metabolism, making it a promising candidate for the treatment of metabolic disorders such as diabetes. Additionally, preliminary studies have explored its potential as an antidiabetic agent, with promising results observed in both in vitro and in vivo models.
The safety profile of 2-(3-hydroxy-4-methoxyphenyl)butanoic acid is another critical aspect that has been extensively studied. Toxicological assessments have shown that this compound exhibits low toxicity at therapeutic concentrations, which is an essential consideration for drug development. However, further research is needed to fully understand its long-term safety and potential side effects.
In the realm of pharmaceutical research, the synthesis and optimization of 2-(3-hydroxy-4-methoxyphenyl)butanoic acid-based derivatives have been a focus area. Scientists are exploring ways to enhance the compound's bioavailability, stability, and efficacy through structural modifications. For example, the introduction of additional functional groups or changes in the substituents on the phenyl ring can significantly impact the compound's pharmacological properties. These efforts aim to develop more potent and selective drug candidates for clinical use.
Clinical trials are an essential step in translating laboratory findings into practical applications. While there are currently no ongoing clinical trials specifically for 2-(3-hydroxy-4-methoxyphenyl)butanoic acid, preclinical studies have provided valuable insights into its potential therapeutic benefits. These studies have laid the groundwork for future clinical investigations, which will be crucial for validating the safety and efficacy of this compound in human subjects.
In conclusion, 2-(3-hydroxy-4-methoxyphenyl)butanoic acid (CAS No. 1557334-99-2) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique molecular structure and favorable safety profile make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and biological effects, it is likely that this compound will play an increasingly important role in the discovery and development of novel therapeutics.
1557334-99-2 (2-(3-hydroxy-4-methoxyphenyl)butanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)